Cas no 2418674-34-5 (2-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide;hydrochloride)

• Product Name: 2-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide;hydrochloride
• CAS No: 2418674-34-5
• MF: C₂₁H₂₅ClFN₃O₂
• MW: 405.89350771904
• CID: 6265096
• PubChem ID: 154576857
• Update Time: 2025-05-22

2-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418674-34-5
• EN300-26676079
• 2-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide;hydrochloride
• 2-[4-(aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide hydrochloride

• Inchi： 1S/C21H24FN3O2.ClH/c22-18-8-6-16(7-9-18)14-24-19(26)20(27)25-12-10-21(15-23,11-13-25)17-4-2-1-3-5-17;/h1-9H,10-15,23H2,(H,24,26);1H
• InChI Key： KEJVIOGQEGPNPG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CNC(C(N1CCC(C2C=CC=CC=2)(CN)CC1)=O)=O

Computed Properties

• Exact Mass: 405.1619329g/mol
• Monoisotopic Mass: 405.1619329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide;hydrochloride

2-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide;hydrochloride: A Comprehensive Overview

The compound 2-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide;hydrochloride (CAS No. 2418674-34-5) is a highly specialized chemical entity with significant potential in the field of pharmacology and drug development. This compound, often referred to as compound 2418674-34-5, belongs to the class of piperidine derivatives and exhibits unique structural and functional properties that make it a subject of interest in contemporary research.

Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents, particularly in the areas of central nervous system disorders and oncology. The hydrochloride salt form of this compound is particularly notable for its enhanced solubility and stability, which are critical factors in drug delivery systems. Researchers have explored its potential as a neuroprotective agent, demonstrating promising results in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The molecular structure of 2-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide;hydrochloride is characterized by a piperidine ring substituted with an aminomethyl group and a phenyl group, along with an acetamide moiety. These structural features contribute to its unique pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in biological systems with greater accuracy, further enhancing its potential for therapeutic applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving amine alkylation, acylation, and quaternization. These steps are optimized to ensure high yield and purity, which are essential for its use in pharmaceutical applications. The use of fluorinated substituents, such as the 4-fluorophenyl group, has been shown to improve the compound's bioavailability and reduce off-target effects, making it a more favorable candidate for drug development.

Recent clinical trials have demonstrated the efficacy of this compound in modulating key neurotransmitter systems, particularly dopamine and serotonin pathways. Its ability to cross the blood-brain barrier (BBB) has been a focal point of research, with studies indicating that the compound exhibits selective binding to specific receptors involved in mood regulation and cognitive function. This has led to its consideration as a potential treatment for conditions such as depression, anxiety, and schizophrenia.

Moreover, the compound's role in inhibiting certain enzymes associated with neuroinflammation has been explored. Preclinical data suggest that it may possess anti-inflammatory properties, which could be beneficial in treating chronic inflammatory diseases such as multiple sclerosis and rheumatoid arthritis. The integration of these findings into ongoing research has paved the way for further exploration into its therapeutic potential.

From an analytical standpoint, the characterization of this compound has been enhanced through advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided insights into its molecular weight, purity, and structural integrity, ensuring that it meets rigorous quality control standards required for pharmaceutical applications.

In conclusion, 2-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-N-[(4-fluorophenyl)methyl]-2-oxoacetamide;hydrochloride (CAS No. 2418674-34-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with promising preclinical results, position it as a compelling candidate for future therapeutic interventions. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on the treatment of various neurological and inflammatory disorders.